Cas no 1807208-70-3 (2-Bromo-6-cyano-4-methoxybenzoic acid)

• Product Name: 2-Bromo-6-cyano-4-methoxybenzoic acid
• CAS No: 1807208-70-3
• MF: C₉H₆BrNO₃
• MW: 256.052841663361
• MDL: MFCD28736312
• CID: 4785868
• Update Time: 2025-06-13

2-Bromo-6-cyano-4-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-cyano-4-methoxybenzoic acid

• MDL： MFCD28736312
• Inchi： 1S/C9H6BrNO3/c1-14-6-2-5(4-11)8(9(12)13)7(10)3-6/h2-3H,1H3,(H,12,13)
• InChI Key： MGTAUVAIKKMETD-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(C#N)=C1C(=O)O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 273
• XLogP3: 1.8
• Topological Polar Surface Area: 70.3

Additional information on 2-Bromo-6-cyano-4-methoxybenzoic acid

Comprehensive Overview of 2-Bromo-6-cyano-4-methoxybenzoic acid (CAS No. 1807208-70-3): Properties, Applications, and Industry Insights

2-Bromo-6-cyano-4-methoxybenzoic acid (CAS No. 1807208-70-3) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This brominated benzoic acid derivative combines a cyano group and a methoxy substituent, making it a versatile intermediate for synthesizing complex molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for designing small-molecule inhibitors targeting enzyme pathways.

The compound's molecular structure (C₉H₆BrNO₃) features strategic functional groups that enable diverse chemical modifications. The bromo moiety at the 2-position allows for cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig animations, while the cyano group at the 6-position serves as a hydrogen bond acceptor in molecular interactions. These characteristics make it valuable for developing biologically active compounds, aligning with current trends in precision medicine and targeted therapies.

Recent patent analyses reveal growing interest in 2-Bromo-6-cyano-4-methoxybenzoic acid for cancer research applications. Its structural framework appears in several kinase inhibitor prototypes, addressing the pharmaceutical industry's demand for novel chemo therapeutic agents. The compound's methoxy group contributes to improved metabolic stability, a key consideration in modern drug design principles that prioritize longer half-lives and reduced dosing frequencies.

From a synthetic chemistry perspective, this compound demonstrates excellent compatibility with green chemistry protocols. Researchers report successful microwave-assisted synthesis methods that reduce reaction times and improve yields compared to traditional approaches. Such advancements respond to the chemical industry's push toward sustainable manufacturing practices, a topic dominating recent ACS conference discussions and industry white papers.

Analytical characterization of CAS 1807208-70-3 typically involves advanced techniques like HPLC-MS and multinuclear NMR spectroscopy. The compound shows distinct UV-Vis absorption patterns between 240-280 nm, useful for process monitoring during scale-up production. These analytical profiles are crucial for quality control in GMP-compliant synthesis, meeting the stringent requirements of pharmaceutical intermediates.

The agrochemical sector has begun investigating 2-Bromo-6-cyano-4-methoxybenzoic acid derivatives as potential plant growth regulators. Early studies suggest modified versions may influence auxin signaling pathways, tapping into the booming bio-stimulant market. This application aligns with global trends toward sustainable agriculture solutions that minimize environmental impact while improving crop yields.

Material science applications are emerging for this compound, particularly in developing organic electronic materials. The conjugated system created by its aromatic core and electron-withdrawing groups shows promise for organic semiconductor applications. This intersects with the growing demand for flexible electronics and OLED technologies, areas receiving substantial R&D investment worldwide.

Supply chain data indicates steady growth in 2-Bromo-6-cyano-4-methoxybenzoic acid production, with major manufacturers offering custom scale-up services from milligram to kilogram quantities. The compound's storage stability under inert atmospheres and moderate temperatures makes it logistically favorable compared to more sensitive heterocyclic intermediates.

Future research directions likely will explore the compound's potential in proteolysis targeting chimera (PROTAC) development and other targeted protein degradation strategies. Its balanced lipophilicity profile (predicted LogP ~2.1) and molecular weight (256.06 g/mol) position it well for these cutting-edge therapeutic modalities that are transforming modern drug discovery paradigms.